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Compound of Interest

Compound Name: NBI-31772

Cat. No.: B609462

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of NBI-31772, a potent inhibitor of the interaction
between insulin-like growth factor (IGF) and IGF-binding proteins (IGFBPs). Adherence to
these procedures is critical to minimize environmental impact and ensure personnel safety.

NBI-31772 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, proper disposal is not merely a regulatory requirement but a core
component of responsible laboratory practice.

Summary of Key Safety and Handling Data

For quick reference, the following table summarizes critical quantitative data for NBI-31772.
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Parameter Value Source

H302: Harmful if
swallowedH410: Very toxic to

GHS Hazard Statements o ] ) [1]
aquatic life with long lasting

effects

Powder: -20°ClIn solvent:
Storage Temperature 80°C [1]

. " . 1 - 24 nM for all six human
Binding Affinity (Ki) |GFEP subtypes [2][3]

Step-by-Step Disposal Protocol

The disposal of NBI-31772 must be conducted in accordance with all applicable federal, state,
and local environmental regulations[1]. The following protocol provides a general framework for
its safe disposal.

1. Personal Protective Equipment (PPE): Before handling NBI-31772 for disposal, ensure
appropriate PPE is worn. This includes, but is not limited to:

o Safety glasses

o Chemical-resistant gloves

e Laboratory coat

2. Waste Identification and Segregation:

» All waste containing NBI-31772, including pure compound, solutions, and contaminated
materials (e.g., pipette tips, vials, absorbent pads), must be segregated as hazardous
chemical waste.

« Do not mix NBI-31772 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

3. Waste Collection and Labeling:
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o Collect all NBI-31772 waste in a designated, properly sealed, and clearly labeled hazardous
waste container.

e The label should include:

The words "Hazardous Waste"

o

The full chemical name: NBI-31772

[¢]

o

The associated hazards (e.g., "Harmful if Swallowed," "Toxic to Aquatic Life")

The accumulation start date

[e]

4. Final Disposal:
» Dispose of the contents and container through an approved waste disposal plant[1].

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

» While one source suggests that smaller quantities may be disposed of with household waste,
this is not recommended due to the compound's high aquatic toxicity and should be
superseded by official institutional and local regulations[4].

Accidental Release Measures
In the event of a spill, follow these procedures:
o Ensure adequate ventilation and wear full personal protective equipment[1].

o Prevent further leakage or spillage if it is safe to do so. Keep the product away from drains
and water courses[1].

o Contain the spill. Absorb solutions with a finely-powdered, liquid-binding material such as
diatomite or universal binders[1].

o Decontaminate surfaces and equipment by scrubbing with alcohol[1].
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o Collect all contaminated materials into a designated hazardous waste container and dispose
of it according to the procedures outlined in Section 13 of the Safety Data Sheet[1].

Experimental Workflow: NBI-31772 Disposal
Decision Pathway

The following diagram illustrates the logical steps for the proper disposal of NBI-31772 waste.
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Caption: Disposal workflow for NBI-31772 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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